Cas no 54567-18-9 (1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-)

1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)- structure
54567-18-9 structure
Product Name:1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
CAS No:54567-18-9
MF:C6H15NO2
MW:133.18880200386
CID:3191330
PubChem ID:20740626
Update Time:2025-04-21

1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-PROPANEDIOL, 2-(3-AMINOPROPYL)-
    • AKOS006361958
    • DS-022615
    • 2-(3-aminopropyl)propane-1,3-diol
    • 54567-18-9
    • SCHEMBL1050623
    • Inchi: 1S/C6H15NO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5,7H2
    • InChI Key: ALFVYOCDIWKQRY-UHFFFAOYSA-N
    • SMILES: OCC(CO)CCCN

Computed Properties

  • Exact Mass: 133.110278721Da
  • Monoisotopic Mass: 133.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 66.5Ų
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